Cas no 114332-71-7 (H(-ASN-PRO-ASN-ALA)6-OH)

• Product Name: H(-ASN-PRO-ASN-ALA)6-OH
• CAS No: 114332-71-7
• MF: C₉₆H₁₄₆N₃₆O₃₇
• MW: 2396.40545892715
• MDL: MFCD00237687
• CID: 2098040
• Update Time: 2025-05-30

H(-ASN-PRO-ASN-ALA)6-OH Chemical and Physical Properties

Names and Identifiers

• H(-Asn-Pro-Asn-Ala)?-OH
• H(-Asn-Pro-Asn-Ala)₆-OH
• CID 131698129
• (ASN-PRO-ASN-ALA)6
• L-Alanine, L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl-L-alanyl-L-asparaginyl-L-prolyl-L-asparaginyl- (9CI)
• H(-ASN-PRO-ASN-ALA)6-OH

• MDL： MFCD00237687
• Inchi： 1S/C96H146N36O37/c1-37(110-78(150)44(26-62(99)134)116-84(156)55-13-7-19-127(55)90(162)43(97)25-61(98)133)73(145)122-50(32-68(105)140)91(163)128-20-8-14-56(128)85(157)117-45(27-63(100)135)79(151)111-38(2)74(146)123-51(33-69(106)141)92(164)129-21-9-15-57(129)86(158)118-46(28-64(101)136)80(152)112-39(3)75(147)124-52(34-70(107)142)93(165)130-22-10-16-58(130)87(159)119-47(29-65(102)137)81(153)113-40(4)76(148)125-53(35-71(108)143)94(166)131-23-11-17-59(131)88(160)120-48(30-66(103)138)82(154)114-41(5)77(149)126-54(36-72(109)144)95(167)132-24-12-18-60(132)89(161)121-49(31-67(104)139)83(155)115-42(6)96(168)169/h37-60H,7-36,97H2,1-6H3,(H2,98,133)(H2,99,134)(H2,100,135)(H2,101,136)(H2,102,137)(H2,103,138)(H2,104,139)(H2,105,140)(H2,106,141)(H2,107,142)(H2,108,143)(H2,109,144)(H,110,150)(H,111,151)(H,112,152)(H,113,153)(H,114,154)(H,115,155)(H,116,156)(H,117,157)(H,118,158)(H,119,159)(H,120,160)(H,121,161)(H,122,145)(H,123,146)(H,124,147)(H,125,148)(H,126,149)(H,168,169)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-/m0/s1
• InChI Key： TZKNCMSABYHAED-DSZVNZJASA-N
• SMILES： O=C([C@H](CC(N)=O)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@@H]1CCCN1C([C@H](CC(N)=O)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@@H]1CCCN1C([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)C)=O)CC(N)=O)=O)=O)=O)=O)CC(N)=O)=O)=O)=O)=O)CC(N)=O)=O)=O)=O)=O)CC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 31
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 169
• Rotatable Bond Count: 65
• Complexity: 6070
• Topological Polar Surface Area: 1200

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 2828.9±65.0 °C(Predicted)

H(-ASN-PRO-ASN-ALA)6-OH Security Information

• Storage Condition：-15°C

Additional information on H(-ASN-PRO-ASN-ALA)6-OH

Recent Advances in the Study of 114332-71-7 and H(-ASN-PRO-ASN-ALA)6-OH: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 114332-71-7 and the peptide product H(-ASN-PRO-ASN-ALA)6-OH have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the areas of targeted drug delivery and peptide-based therapeutics. This research brief aims to synthesize the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 114332-71-7, a small molecule with a unique chemical structure that exhibits promising bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular configuration and stability under various physiological conditions. Preliminary data suggest that 114332-71-7 may serve as a scaffold for the development of novel inhibitors targeting specific enzymatic pathways involved in inflammatory diseases.

Concurrently, the hexameric peptide H(-ASN-PRO-ASN-ALA)6-OH has been the subject of extensive investigation due to its potential role in modulating protein-protein interactions. This peptide, characterized by its repetitive sequence of asparagine, proline, and alanine residues, has demonstrated remarkable stability and bioavailability in preclinical models. Recent in vitro and in vivo studies have explored its ability to mimic natural protein motifs, thereby interfering with pathogenic protein aggregation processes implicated in neurodegenerative disorders such as Alzheimer's disease.

One of the most notable advancements in this area is the successful conjugation of 114332-71-7 with H(-ASN-PRO-ASN-ALA)6-OH to create a hybrid molecule with enhanced pharmacological properties. This conjugation strategy leverages the small molecule's bioactivity and the peptide's targeting capabilities, resulting in a compound with improved tissue specificity and reduced off-target effects. Early-stage clinical trials are currently underway to evaluate the safety and efficacy of this hybrid molecule in patients with chronic inflammatory conditions.

In addition to therapeutic applications, researchers have also explored the use of these compounds in diagnostic imaging. The incorporation of radiolabeled isotopes into 114332-71-7 and H(-ASN-PRO-ASN-ALA)6-OH has enabled the development of novel imaging probes for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These probes have shown high specificity for detecting pathological protein aggregates in animal models, offering a non-invasive method for early disease diagnosis.

Despite these promising developments, several challenges remain. The scalability of synthetic routes for 114332-71-7 and H(-ASN-PRO-ASN-ALA)6-OH poses a significant hurdle for large-scale production. Moreover, the long-term stability and immunogenicity of these compounds in human subjects require further investigation. Addressing these issues will be critical for translating these findings into clinically viable therapies.

In conclusion, the ongoing research on 114332-71-7 and H(-ASN-PRO-ASN-ALA)6-OH underscores their potential as versatile tools in chemical biology and pharmaceutical development. Continued exploration of their mechanisms of action, optimization of their pharmacokinetic profiles, and validation in clinical settings will be essential for realizing their full therapeutic potential. This brief highlights the importance of interdisciplinary collaboration in advancing these cutting-edge research endeavors.